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Compound of Interest

Compound Name: Xanthosine (Standard)

Cat. No.: B15594830 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Xanthosine, a naturally occurring purine nucleoside. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard laboratory practices.

Immediate Safety and Handling
Before disposal, it is crucial to handle Xanthosine with the appropriate safety measures. While

not classified as a hazardous material, good laboratory practices should always be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Spill Management: In case of a spill, avoid generating dust. Sweep the solid material

carefully and collect it in a designated, sealed container for disposal.

Quantitative Data: Physico-Chemical Properties
Understanding the properties of Xanthosine is essential for its safe handling and disposal.
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Property Data

Molecular Formula C₁₀H₁₂N₄O₆

Molar Mass 284.23 g/mol

Appearance White crystalline solid

Solubility
Sparingly soluble in cold water; freely soluble in

hot water and hot dilute alcohol.[1][2]

Stability Stable under normal laboratory conditions.

Disposal Protocol
The standard procedure for the disposal of Xanthosine and its contaminated materials is to

treat it as non-hazardous chemical waste. Adherence to institutional and local regulations is

mandatory.

Step 1: Segregation and Collection

Collect waste Xanthosine, including expired product and contaminated labware (e.g.,

weighing boats, pipette tips), in a dedicated waste container.

Ensure the container is made of a compatible material, such as high-density polyethylene

(HDPE).

If dealing with solutions, do not mix Xanthosine waste with other chemical waste streams,

particularly hazardous substances.

Step 2: Labeling

Clearly label the waste container with "Xanthosine Waste" and the approximate amount.

Include the date of waste generation.

Ensure the label is legible and securely attached to the container.

Step 3: Storage
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Store the sealed waste container in a designated, secure area for chemical waste collection.

Do not store the waste container in areas with high traffic or at risk of being overturned.

Step 4: Institutional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or equivalent

to arrange for the pickup and disposal of the Xanthosine waste.

Follow all institutional procedures for waste manifest and pickup requests.

Important Considerations:

Do not dispose of Xanthosine in the regular trash.

Do not pour Xanthosine solutions down the drain unless explicitly permitted by your

institution's EHS department and local regulations.

For empty containers of the original product, they should be triple-rinsed with a suitable

solvent (like water), and the rinsate collected as chemical waste. After rinsing, the container

can typically be disposed of as regular lab glass or plastic, with the label defaced.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Xanthosine.
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Xanthosine Disposal Workflow

Xanthosine Disposal Workflow
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Caption: A workflow diagram for the proper disposal of Xanthosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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